Cas no 38980-69-7 (Benzene, 1-chloro-3-[(4-chlorophenyl)sulfonyl]-)

Benzene, 1-chloro-3-[(4-chlorophenyl)sulfonyl]- structure
38980-69-7 structure
Product Name:Benzene, 1-chloro-3-[(4-chlorophenyl)sulfonyl]-
CAS No:38980-69-7
MF:C12H8Cl2O2S
MW:287.161720275879
CID:292226
PubChem ID:14227574
Update Time:2025-04-19

Benzene, 1-chloro-3-[(4-chlorophenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-chloro-3-[(4-chlorophenyl)sulfonyl]-
    • 1-chloro-3-(4-chlorophenyl)sulfonylbenzene
    • 1-Chloro-3-(4-chlorobenzene-1-sulfonyl)benzene
    • 3,4'-dichlorodiphenyl sulfone
    • SCHEMBL2035375
    • DTXSID40557705
    • Q27273447
    • 38980-69-7
    • m-Chlorophenyl p-chlorophenyl sulfone
    • A02XFV8T8S
    • UNII-A02XFV8T8S
    • 1-chloro-4-(3-chlorobenzenesulfonyl)benzene
    • 3-Chlorophenyl 4-chlorophenyl sulfone
    • Inchi: 1S/C12H8Cl2O2S/c13-9-4-6-11(7-5-9)17(15,16)12-3-1-2-10(14)8-12/h1-8H
    • InChI Key: HGWMELCMYSUIOM-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)S(C1C=CC(=CC=1)Cl)(=O)=O

Computed Properties

  • Exact Mass: 285.96234
  • Monoisotopic Mass: 285.9622061g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 42.5Ų

Experimental Properties

  • PSA: 34.14
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